2-ethoxy-N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]naphthalene-1-carboxamide

• IUPAC Name: 2-ethoxy-N-[(4-methoxy-1-methylsulfonylpiperidin-4-yl)methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C21H28N2O5S/c1-4-28-18-10-9-16-7-5-6-8-17(16)19(18)20(24)22-15-21(27-2)11-13-23(14-12-21)29(3,25)26/h5-10H,4,11-15H2,1-3H3,(H,22,24)
• InChI Key: TYKLWGMJPCPCAR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCC3(CCN(CC3)S(=O)(=O)C)OC
• Molecular Formula: C21H28N2O5S
• Molecular Weight: 420.5 g/mol

Description

The compound “2-ethoxy-N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]naphthalene-1-carboxamide” is a complex organic molecule. It contains a naphthalene group (a type of polycyclic aromatic hydrocarbon), a methanesulfonyl group (a type of sulfonic acid ester), and a piperidine group (a type of heterocyclic amine). The presence of these groups suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups. The naphthalene group is planar and aromatic, the piperidine group is a six-membered ring with one nitrogen atom, and the methanesulfonyl group is a sulfonyl group attached to a methyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors like its exact molecular structure and the presence of any chiral centers. It’s likely to be a solid at room temperature, and its solubility would depend on the exact nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with specific proteins or enzymes in the body. Without more information, it’s difficult to speculate further.

Safety and Hazards

As with any chemical compound, handling “2-ethoxy-N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]naphthalene-1-carboxamide” would require appropriate safety precautions. It’s important to use personal protective equipment and follow good laboratory practices.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be interesting to study its reactivity, its potential uses in synthesis, or its biological activity.